Cas no 71077-08-2 (2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid)

• Product name: 2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid
• CAS No: 71077-08-2
• MF: C₁₈H₃₄O₂^.C₅H₁₂O₄^.C₇H₁₄O₂
• MW: 548.7926
• CID: 1747950
• PubChem ID: 6437999

2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-bis(hydroxymethyl)propane-1,3-diol,heptanoic acid,(Z)-octadec-9-enoic acid
• (Z)-octadec-9-enoic acid
• 2,2-bis(hydroxymethyl)propane-1,3-diol
• heptanoic acid
• 71077-08-2
• 2,2-bis(hydroxymethyl)propane-1,3-diol; heptanoic acid; (Z)-octadec-9-enoic acid

• Inchi： InChI=1S/C18H34O2.C7H14O2.C5H12O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-2-3-4-5-6-7(8)9;6-1-5(2-7,3-8)4-9/h9-10H,2-8,11-17H2,1H3,(H,19,20);2-6H2,1H3,(H,8,9);6-9H,1-4H2/b10-9-;;
• InChI Key： WBPJBPAZBRMVID-XXAVUKJNSA-N
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)O.CCCCCCC(=O)O.C(C(CO)(CO)CO)O

Computed Properties

• Exact Mass: 548.429
• Monoisotopic Mass: 548.42881887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 24
• Complexity: 364
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 155.52